1-benzyl-4-[(5-methyl-2-furyl)methyl]piperazine

• IUPAC Name: 1-benzyl-4-[(5-methylfuran-2-yl)methyl]piperazine
• InChI: InChI=1S/C17H22N2O/c1-15-7-8-17(20-15)14-19-11-9-18(10-12-19)13-16-5-3-2-4-6-16/h2-8H,9-14H2,1H3
• InChI Key: AXDZZZUJZSCPOO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)CN2CCN(CC2)CC3=CC=CC=C3
• Molecular Formula: C17H22N2O
• Molecular Weight: 270.37 g/mol

Description

1-benzyl-4-[(5-methyl-2-furyl)methyl]piperazine, also known as MBZP, is a chemical compound that belongs to the class of piperazines. This compound has gained attention in scientific research due to its potential pharmacological effects. In

Mechanism of Action

The exact mechanism of action of 1-benzyl-4-[(5-methyl-2-furyl)methyl]piperazine is not fully understood. However, it is believed to act as a monoamine releaser, which means it increases the release of neurotransmitters such as dopamine and serotonin in the brain. This may lead to its psychoactive effects, including increased energy, euphoria, and altered perception.
Biochemical and Physiological Effects:
1-benzyl-4-[(5-methyl-2-furyl)methyl]piperazine has been found to have both stimulant and hallucinogenic effects. It has been reported to increase heart rate, blood pressure, body temperature, and respiration rate. It can also cause dilated pupils, dry mouth, and muscle tension. In addition, 1-benzyl-4-[(5-methyl-2-furyl)methyl]piperazine has been shown to have effects on cognitive function, including attention, memory, and decision-making.

Advantages and Limitations for Lab Experiments

1-benzyl-4-[(5-methyl-2-furyl)methyl]piperazine has been used in scientific research to study the effects of piperazine derivatives on the brain and behavior. One advantage of using 1-benzyl-4-[(5-methyl-2-furyl)methyl]piperazine is that it has a similar chemical structure to other piperazine derivatives, which allows for comparisons between different compounds. However, one limitation is that 1-benzyl-4-[(5-methyl-2-furyl)methyl]piperazine has not been extensively studied, and its long-term effects are not well understood.

Future Directions

There are several future directions for research on 1-benzyl-4-[(5-methyl-2-furyl)methyl]piperazine. One area of interest is the development of new compounds based on the structure of 1-benzyl-4-[(5-methyl-2-furyl)methyl]piperazine, which may have improved pharmacological properties. Another direction is to study the long-term effects of 1-benzyl-4-[(5-methyl-2-furyl)methyl]piperazine and other piperazine derivatives on the brain and behavior. Additionally, more research is needed to understand the mechanism of action of 1-benzyl-4-[(5-methyl-2-furyl)methyl]piperazine and how it interacts with other neurotransmitter systems in the brain.
Conclusion:
In conclusion, 1-benzyl-4-[(5-methyl-2-furyl)methyl]piperazine is a piperazine derivative that has gained attention in scientific research due to its potential pharmacological effects. It has been found to have stimulant and hallucinogenic effects and may act as a monoamine releaser in the brain. 1-benzyl-4-[(5-methyl-2-furyl)methyl]piperazine has been used in scientific research to study the effects of piperazine derivatives on the brain and behavior. While there are advantages to using 1-benzyl-4-[(5-methyl-2-furyl)methyl]piperazine in research, its long-term effects are not well understood, and more research is needed to fully understand its pharmacological properties.

Synthesis Methods

The synthesis of 1-benzyl-4-[(5-methyl-2-furyl)methyl]piperazine involves the reaction of 1-benzylpiperazine with 5-methyl-2-furaldehyde in the presence of a reducing agent. The reaction yields 1-benzyl-4-[(5-methyl-2-furyl)methyl]piperazine as a white crystalline solid with a melting point of 137-139°C.

Scientific Research Applications

1-benzyl-4-[(5-methyl-2-furyl)methyl]piperazine has been studied for its potential pharmacological effects, particularly as a psychostimulant. It has been found to have similar effects to other piperazine derivatives such as benzylpiperazine (BZP) and trifluoromethylphenylpiperazine (TFMPP). 1-benzyl-4-[(5-methyl-2-furyl)methyl]piperazine has been shown to increase the release of dopamine and serotonin in the brain, which may contribute to its psychoactive effects.